Cas no 885518-98-9 (6-Methyl-1H-indazole-3-carbaldehyde)

• Product Name: 6-Methyl-1H-indazole-3-carbaldehyde
• CAS No: 885518-98-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD07781629
• CID: 840985
• PubChem ID: 18715765
• Update Time: 2025-07-25

6-Methyl-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-indazole-3-carbaldehyde
• 6-methyl-2H-indazole-3-carbaldehyde
• 6-METHYL-3-(1H)INDAZOLE CARBOXALDEHYDE
• 6-Methylindazole-3-carbaldehyde
• MB04948
• CS-0205171
• SY288310
• AKOS006228727
• 885518-98-9
• DTXSID40595804
• FT-0708549
• MFCD07781629
• SCHEMBL15304355
• AMY9929
• DB-077917
• 1H-INDAZOLE-3-CARBOXALDEHYDE, 6-METHYL-
• 6-METHYL-3-(1H)INDAzoleCARBOXALDEHYDE

• MDL： MFCD07781629
• Inchi： 1S/C9H8N2O/c1-6-2-3-7-8(4-6)10-11-9(7)5-12/h2-5H,1H3,(H,10,11)
• InChI Key： MFQJCMCRICBIOP-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC(C)=CC2=NN1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Methyl-1H-indazole-3-carbaldehyde

Recent Advances in the Study of 6-Methyl-1H-indazole-3-carbaldehyde (CAS: 885518-98-9) in Chemical Biology and Pharmaceutical Research

6-Methyl-1H-indazole-3-carbaldehyde (CAS: 885518-98-9) is a key intermediate and building block in the synthesis of various biologically active compounds. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable applications of 6-Methyl-1H-indazole-3-carbaldehyde is its role in the synthesis of c-Met kinase inhibitors. c-Met, a receptor tyrosine kinase, is a critical target in cancer therapy due to its involvement in tumor growth, metastasis, and angiogenesis. Researchers have successfully utilized 6-Methyl-1H-indazole-3-carbaldehyde as a precursor in the development of novel c-Met inhibitors, demonstrating promising anti-tumor activity in preclinical models. The compound's unique structural features allow for efficient modification, enabling the optimization of pharmacokinetic and pharmacodynamic properties.

In addition to its role in kinase inhibitor development, 6-Methyl-1H-indazole-3-carbaldehyde has been explored as a scaffold for the design of anti-inflammatory and antimicrobial agents. Recent studies have shown that derivatives of this compound exhibit significant inhibitory effects on pro-inflammatory cytokines and microbial growth, suggesting its potential in treating inflammatory diseases and infections. The versatility of this scaffold underscores its importance in drug discovery and development.

From a synthetic chemistry perspective, advancements in the preparation of 6-Methyl-1H-indazole-3-carbaldehyde have been reported. Novel catalytic methods and green chemistry approaches have been employed to improve the yield and purity of this compound, making it more accessible for large-scale pharmaceutical production. These innovations not only enhance the efficiency of synthesis but also align with the growing demand for sustainable and environmentally friendly chemical processes.

In conclusion, 6-Methyl-1H-indazole-3-carbaldehyde (CAS: 885518-98-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs highlight its broad therapeutic potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery. This brief provides a snapshot of the current state of research, emphasizing the compound's significance and future prospects in the field.